Cas no 73866-15-6 (3-(1H-benzimidazol-1-yl)propylamine)

• Product Name: 3-(1H-benzimidazol-1-yl)propylamine
• CAS No: 73866-15-6
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD03093044
• CID: 579192
• PubChem ID: 3920849
• Update Time: 2025-10-22

3-(1H-benzimidazol-1-yl)propylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-propanamine
• 3-(1H-BENZIMIDAZOL-1-YL)PROPAN-1-AMINE
• 3-(1H-Benzimidazol-1-yl)propylamine
• 3-(benzimidazol-1-yl)propan-1-amine
• 3-(Benzoimidazole-1-yl)-propylamine
• 3-Benzimidazol-1-yl-propylamin
• 3-benzimidazol-1-yl-propylamine
• 3-benzimidazolylpropylamine
• 3-Benzoimidazol-1-yl-propylamine
• benzimidazolylpropylamine
• NCGC00335244-01
• [3-(1H-benzimidazol-1-yl)propyl]amine hydrochloride
• ChemDiv2_002156
• 3-(1H-1,3-benzodiazol-1-yl)propan-1-amine
• 3-(1H-Benzimidazol-1-yl)propan-1-amine, AldrichCPR
• DTXSID40397966
• AB00616353-08
• HMS1375B22
• SS-3967
• ZPIGBNBDPBKNCO-UHFFFAOYSA-N
• 3-Benzoimidazol-1-ylpropylamine
• EN300-13233
• 3-(1H-Benzo[d]imidazol-1-yl)propan-1-amine
• 73866-15-6
• F2169-0194
• SCHEMBL86384
• J-510427
• [3-(1H-benzimidazol-1-yl)propyl]amine
• SMR000376475
• AKOS000143184
• D75916
• CHEMBL1497364
• HMS2677K24
• MFCD03093044
• FT-0681820
• A866011
• CS-0097895
• MLS000771768
• XH0029
• STK664334
• 3-(1H-benzimidazol-1-yl)propan-1-amine hydrochloride
• DB-074754
• 3-(1,3-benzodiazol-1-yl)propan-1-amine
• ALBB-023830
• 3-(1H-benzimidazol-1-yl)propylamine

• MDL： MFCD03093044
• Inchi： 1S/C10H13N3/c11-6-3-7-13-8-12-9-4-1-2-5-10(9)13/h1-2,4-5,8H,3,6-7,11H2
• InChI Key： ZPIGBNBDPBKNCO-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)CCCN

Computed Properties

• Exact Mass: 175.11100
• Monoisotopic Mass: 175.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.17
• Boiling Point: 337.3°C at 760 mmHg
• Flash Point: 157.8°C
• Refractive Index: 1.622
• PSA: 43.84000
• LogP: 2.08540

3-(1H-benzimidazol-1-yl)propylamine Security Information

• Hazard Category Code： 25-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-(1H-benzimidazol-1-yl)propylamine

Comprehensive Overview of 3-(1H-Benzimidazol-1-yl)propylamine (CAS No. 73866-15-6): Properties, Applications, and Industry Insights

3-(1H-Benzimidazol-1-yl)propylamine (CAS No. 73866-15-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a benzimidazole core with a propylamine side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula (C₁₀H₁₃N₃) and molecular weight (175.23 g/mol) are critical for researchers optimizing drug delivery systems or designing enzyme inhibitors.

Recent studies highlight the compound's role in antiviral and anticancer applications, aligning with trending searches like "benzimidazole derivatives in medicine" or "small molecule therapeutics 2024." The hydrogen bonding capacity of its benzimidazole ring enhances binding affinity to biological targets, a topic frequently explored in computational chemistry forums. Notably, its amine functional group allows for further derivatization, catering to demands for custom synthesis in contract research organizations (CROs).

From an industrial perspective, 73866-15-6 is often discussed alongside "high-purity chemical intermediates" and "scalable organic synthesis." Manufacturers emphasize its stability under ambient conditions, addressing FAQs about "storage of amine-containing compounds." Analytical techniques like HPLC and NMR are routinely employed for quality control, reflecting the compound's importance in GMP-compliant production.

Environmental and safety profiles of 3-(1H-benzimidazol-1-yl)propylamine are also scrutinized, with databases like PubChem listing its logP value (1.62) and water solubility data. These parameters are vital for researchers investigating "green chemistry alternatives" or "biodegradable drug formulations," which dominate sustainability-focused queries in 2024.

Innovative applications include its use in fluorescent probes for cellular imaging, responding to the surge in "bioimaging reagents" searches. The compound's UV absorption characteristics (λ_max ~280 nm) make it suitable for photostability studies, a niche yet growing area in material science. Patent analyses reveal its incorporation in OLED materials, connecting it to the booming "flexible electronics" market.

For synthetic chemists, the reaction optimization of 73866-15-6 with carboxylic acids or sulfonyl chlorides is a hot topic, often paired with searches for "amide coupling reagents." Kinetic studies of its nucleophilic substitution reactions provide insights for process chemistry teams scaling up production. Regulatory-wise, the compound falls under general industrial chemicals, with no restrictive classifications under major global frameworks like REACH or TSCA.

Emerging trends link 3-(1H-benzimidazol-1-yl)propylamine to AI-driven drug discovery, as its scaffold appears in machine learning datasets for virtual screening. This aligns with the explosive interest in "AI for molecular design" across academic and pharmaceutical circles. Suppliers frequently update technical datasheets with spectroscopic fingerprints (IR, MS) to support this digital transformation.

In summary, CAS No. 73866-15-6 represents a multifaceted building block bridging medicinal chemistry, material science, and analytical technology. Its adaptability to both traditional and cutting-edge applications ensures sustained relevance in a rapidly evolving chemical landscape.